Cas no 5734-70-3 (2-Pyrimidinamine, 4-chloro-6-methyl-N-propyl-)

• Product Name: 2-Pyrimidinamine, 4-chloro-6-methyl-N-propyl-
• CAS No: 5734-70-3
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 1603568
• PubChem ID: 11830125
• Update Time: 2025-04-21

2-Pyrimidinamine, 4-chloro-6-methyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-6-methyl-N-propyl-
• 4-chloro-6-methyl-N-propylpyrimidin-2-amine
• DTXSID20474047
• AKOS026737786
• SCHEMBL12963418
• CHEMBL4092029
• 5734-70-3

• Inchi： 1S/C8H12ClN3/c1-3-4-10-8-11-6(2)5-7(9)12-8/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： LVGIYEPPDMHKIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)NCCC

Computed Properties

• Exact Mass: 185.07216
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81